Cas no 1261885-39-5 (2-(2-Fluoro-5-(difluoromethoxy)benzoyl)pyridine)
2-(2-Fluoro-5-(difluoromethoxy)benzoyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Fluoro-5-(difluoromethoxy)benzoyl)pyridine
-
- Inchi: 1S/C13H8F3NO2/c14-10-5-4-8(19-13(15)16)7-9(10)12(18)11-3-1-2-6-17-11/h1-7,13H
- InChI Key: FJYCQXMOICJHGA-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C=C1C(C1C=CC=CN=1)=O)OC(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 314
- XLogP3: 3.5
- Topological Polar Surface Area: 39.2
2-(2-Fluoro-5-(difluoromethoxy)benzoyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013001346-250mg |
2-(2-Fluoro-5-(difluoromethoxy)benzoyl)pyridine |
1261885-39-5 | 97% | 250mg |
499.20 USD | 2021-07-04 | |
| Alichem | A013001346-500mg |
2-(2-Fluoro-5-(difluoromethoxy)benzoyl)pyridine |
1261885-39-5 | 97% | 500mg |
839.45 USD | 2021-07-04 | |
| Alichem | A013001346-1g |
2-(2-Fluoro-5-(difluoromethoxy)benzoyl)pyridine |
1261885-39-5 | 97% | 1g |
1,519.80 USD | 2021-07-04 |
2-(2-Fluoro-5-(difluoromethoxy)benzoyl)pyridine Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 2-(2-Fluoro-5-(difluoromethoxy)benzoyl)pyridine
Introduction to 2-(2-Fluoro-5-(difluoromethoxy)benzoyl)pyridine (CAS No. 1261885-39-5)
2-(2-Fluoro-5-(difluoromethoxy)benzoyl)pyridine (CAS No. 1261885-39-5) is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, represents a promising candidate for various applications in medicinal chemistry and drug development.
The molecular structure of 2-(2-Fluoro-5-(difluoromethoxy)benzoyl)pyridine incorporates a benzoyl group linked to a pyridine ring, with substituents that include a fluoro atom and a difluoromethoxy group on the benzene ring. These specific substituents contribute to the compound's distinct chemical properties, making it an intriguing subject for further exploration.
In recent years, there has been a growing interest in developing novel compounds that exhibit potent biological activity with minimal side effects. The presence of the fluoro and difluoromethoxy groups in 2-(2-Fluoro-5-(difluoromethoxy)benzoyl)pyridine suggests that it may possess favorable pharmacokinetic properties, such as improved metabolic stability and enhanced bioavailability. These attributes are crucial for the development of effective therapeutic agents.
The benzoyl-pyridine core structure is well-documented for its role in medicinal chemistry, particularly in the synthesis of bioactive molecules. Researchers have leveraged this scaffold to develop compounds with diverse pharmacological effects, including anti-inflammatory, antiviral, and anticancer properties. The introduction of fluorinated and halogenated moieties further modulates the biological activity of these molecules, often leading to enhanced binding affinity and selectivity.
Recent studies have highlighted the potential of 2-(2-Fluoro-5-(difluoromethoxy)benzoyl)pyridine as a key intermediate in the synthesis of novel drug candidates. For instance, its application in the development of kinase inhibitors has shown promise in preclinical models. Kinase enzymes are integral to numerous cellular signaling pathways and are frequently targeted in the treatment of cancers and inflammatory diseases. The ability of this compound to interact with these enzymes suggests its potential as a therapeutic agent.
The influence of fluorine atoms on the electronic properties of organic molecules is well-established. In 2-(2-Fluoro-5-(difluoromethoxy)benzoyl)pyridine, the fluoro group can participate in dipole interactions with biological targets, thereby enhancing binding affinity. Additionally, the difluoromethoxy group introduces additional hydrophobicity and electronic modulation, which can further optimize drug-like properties such as solubility and permeability.
The synthesis of 2-(2-Fluoro-5-(difluoromethoxy)benzoyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to construct the desired molecular framework efficiently.
In conclusion, 2-(2-Fluoro-5-(difluoromethoxy)benzoyl)pyridine represents a significant advancement in the realm of medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable compound for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutic agents.
1261885-39-5 (2-(2-Fluoro-5-(difluoromethoxy)benzoyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)